Cas no 61493-60-5 (Benzoic acid, 3-(2-butenyloxy)-, ethyl ester)

• Product Name: Benzoic acid, 3-(2-butenyloxy)-, ethyl ester
• CAS No: 61493-60-5
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 477399
• PubChem ID: 57207462
• Update Time: 2025-04-19

Benzoic acid, 3-(2-butenyloxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-butenyloxy)-, ethyl ester
• ethyl 3-but-2-enoxybenzoate
• DTXSID00720559
• Ethyl 3-[(but-2-en-1-yl)oxy]benzoate
• 61493-60-5

• Inchi： 1S/C13H16O3/c1-3-5-9-16-12-8-6-7-11(10-12)13(14)15-4-2/h3,5-8,10H,4,9H2,1-2H3
• InChI Key： HLKUESMJCKWEMV-UHFFFAOYSA-N
• SMILES： O(CC=CC)C1=CC=CC(C(=O)OCC)=C1

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53